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Compound of Interest

Compound Name: Emavusertib Mesylate

CAS No.: 2376399-40-3

Cat. No.: B15610265

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of Emavusertib Mesylate (also known as

CA-4948), a potent and orally bioavailable inhibitor of Interleukin-1 Receptor-Associated

Kinase 4 (IRAK4) and FMS-like Tyrosine Kinase 3 (FLT3).[1][2]

Emavusertib Mesylate has demonstrated significant anti-tumor activity in preclinical models of

hematologic malignancies, including those with mutations in the MYD88 gene.[3][4] It functions

by inhibiting the IRAK4 signaling pathway, which is a critical component of the Toll-like receptor

(TLR) and IL-1 receptor (IL-1R) signaling cascades that lead to the activation of NF-κB.[5][6]

Solubility Data
Emavusertib Mesylate exhibits varying solubility in common laboratory solvents. It is essential

to use fresh, anhydrous solvents, as the presence of moisture can significantly impact solubility,

particularly in DMSO.[2] Sonication or gentle heating may be required to achieve complete

dissolution.[1]
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 27.78 - 50 56.52 - 101.73

Hygroscopic nature of

DMSO can affect

solubility; use of newly

opened solvent is

recommended.

Sonication may be

necessary.[1][2][7]

Ethanol 2 -

Water < 0.1 -
Considered insoluble.

[1]

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM DMSO Stock)
This protocol describes the preparation of a 10 mM stock solution of Emavusertib Mesylate in

DMSO, a common starting point for most in vitro cell-based assays.

Materials:

Emavusertib Mesylate (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Equilibrate the Emavusertib Mesylate vial to room temperature before opening.

Weigh the desired amount of Emavusertib Mesylate powder using an analytical balance.

For example, to prepare 1 mL of a 10 mM solution (Molecular Weight: 491.5 g/mol ), weigh
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out 0.4915 mg.

Add the appropriate volume of anhydrous DMSO to the powder. For 1 mL of a 10 mM

solution, add 1 mL of DMSO.

Vortex the solution thoroughly. If necessary, sonicate the vial in a water bath for a few

minutes to ensure complete dissolution.[1]

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term stability.[1][7]

In Vivo Formulation Preparation (Oral Gavage)
This protocol provides a general guideline for preparing an Emavusertib Mesylate formulation

suitable for oral administration in animal models. The final concentration and vehicle

composition may need to be optimized based on the specific experimental requirements and

animal model.

Materials:

Emavusertib Mesylate (powder)

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl in sterile water) or 0.5% Carboxymethyl cellulose-Na (CMC-Na)[1]

Procedure for a Clear Solution (e.g., 2.08 mg/mL):[8]

Prepare a stock solution of Emavusertib Mesylate in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add the solvents sequentially:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.targetmol.com/compound/ca-4948
https://www.targetmol.com/compound/ca-4948
https://www.medchemexpress.com/emavusertib.html
https://www.benchchem.com/product/b15610265/docs?utm_src=pdf-body#emavusertib-mesylate-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15610265/docs?utm_src=pdf-body#emavusertib-mesylate-application-notes-and-protocols-for-researchers
https://www.targetmol.com/compound/ca-4948
https://file.medchemexpress.eu/batch_PDF/HY-135317/Emavusertib-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15610265/docs?utm_src=pdf-body#emavusertib-mesylate-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10% DMSO (from the stock solution)

40% PEG300

5% Tween-80

Mix well after the addition of each solvent.

Add 45% saline to reach the final volume and concentration.

Vortex the final solution until it is clear and homogenous. This formulation should be used

immediately.[2]

Procedure for a Suspension (for higher doses):[1]

Prepare a 0.5% CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of sterile water.

Weigh the required amount of Emavusertib Mesylate.

Triturate the powder with a small amount of the 0.5% CMC-Na solution to form a paste.

Gradually add the remaining 0.5% CMC-Na solution while continuously stirring or vortexing

to create a homogenous suspension.

Mechanism of Action: Signaling Pathway
Emavusertib Mesylate exerts its therapeutic effects by inhibiting the kinase activity of IRAK4.

[5] IRAK4 is a crucial kinase in the signaling pathway downstream of Toll-like receptors (TLRs)

and the IL-1 receptor (IL-1R).[6] Upon ligand binding to these receptors, the adaptor protein

MYD88 recruits IRAK4, leading to the formation of the "Myddosome" complex.[6][9] This

initiates a phosphorylation cascade that ultimately results in the activation of the transcription

factor NF-κB, which promotes the expression of pro-inflammatory cytokines and survival

factors.[5][6] By inhibiting IRAK4, Emavusertib blocks this signaling cascade, leading to

decreased cell proliferation and induction of apoptosis in cancer cells that are dependent on

this pathway.[9][10]
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Caption: Emavusertib inhibits IRAK4, blocking the TLR/IL-1R signaling pathway.

Experimental Workflow: In Vivo Study
The following diagram illustrates a typical workflow for an in vivo efficacy study using

Emavusertib Mesylate.
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Caption: A generalized workflow for an in vivo study with Emavusertib.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15610265/docs?utm_src=pdf-body-img#emavusertib-mesylate-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CA-4948 | IRAK | FLT | TargetMol [targetmol.com]

2. selleckchem.com [selleckchem.com]

3. Discovery of CA-4948, an Orally Bioavailable IRAK4 Inhibitor for Treatment of
Hematologic Malignancies - PMC [pmc.ncbi.nlm.nih.gov]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. Facebook [cancer.gov]

6. curis.com [curis.com]

7. medchemexpress.com [medchemexpress.com]

8. file.medchemexpress.eu [file.medchemexpress.eu]

9. researchgate.net [researchgate.net]

10. IRAK-4 inhibition: emavusertib for the treatment of lymphoid and myeloid malignancies -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Emavusertib Mesylate: Application Notes and Protocols
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610265/docs#emavusertib-mesylate-application-
notes-and-protocols-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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